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Compound of Interest

Compound Name:
4-(Methylcarbamoyl)benzene-1-

sulfonyl chloride

Cat. No.: B1316579 Get Quote

Essential Safety and Handling Guide for 4-
(Methylcarbamoyl)benzene-1-sulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-
(Methylcarbamoyl)benzene-1-sulfonyl chloride (CAS No. 874622-79-4). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(Methylcarbamoyl)benzene-1-sulfonyl chloride is a chemical that requires careful handling

due to its hazardous properties. The primary hazards include skin irritation, serious eye

irritation, and potential respiratory irritation.[1] Proper selection and use of Personal Protective

Equipment (PPE) are the final and most critical barriers to exposure.

Summary of Hazards:
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Hazard Statement GHS Classification

Causes skin irritation Skin Irritation

Causes serious eye irritation Serious Eye Irritation

May cause respiratory irritation Specific target organ toxicity

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

fumes that can cause severe

eye damage.[2][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact which

can lead to irritation.[3] Always

inspect gloves for integrity

before use.

Skin and Body Protection

A chemical-resistant lab coat

or apron. For larger quantities

or increased risk of splashing,

chemical-resistant coveralls

are recommended.

Provides a barrier against

accidental spills and splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[4][5] If a fume hood is

not available, a NIOSH-

approved respirator with

appropriate cartridges for acid

gases and organic vapors

should be used.

Minimizes the inhalation of

vapors or dust which can

cause respiratory tract

irritation.[1][3]
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A systematic approach to handling 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride is

crucial. The following step-by-step protocol should be followed:

Experimental Workflow:
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Preparation

Handling

Cleanup & Disposal

Work Area Preparation
(Fume Hood)

Gather Materials
(Chemical, Glassware, etc.)

Don PPE
(Gloves, Goggles, Lab Coat)

Weighing
(In Fume Hood)

Reaction Setup

Slow Addition to Reaction

Monitor Reaction

Quench Reaction

Neutralize Waste

Dispose of Waste

Clean Glassware

Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride.
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Step-by-Step Handling Protocol:

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary equipment and reagents.

Put on all required PPE as detailed in the table above.

Handling:

Conduct all manipulations of the solid chemical, including weighing and transferring, inside

a chemical fume hood to minimize inhalation exposure.[4][5]

Avoid direct contact with skin, eyes, and clothing.[1]

When adding to a reaction, do so slowly and in a controlled manner, as sulfonyl chlorides

can react vigorously, especially with nucleophiles.

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[1]

Clean all contaminated surfaces and equipment.

Disposal Plan
Proper disposal of 4-(Methylcarbamoyl)benzene-1-sulfonyl chloride and associated waste is

critical to prevent environmental contamination and ensure safety.

Waste Neutralization and Disposal Workflow:
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Waste Management

Collect Waste
(Unreacted chemical, contaminated materials)

Neutralize with Basic Solution
(e.g., Sodium Bicarbonate)

Check pH
(Ensure Neutralization)

Dispose of Neutralized Liquid
(According to local regulations)

Dispose of Solid Waste
(As hazardous waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1316579#personal-protective-equipment-for-
handling-4-methylcarbamoyl-benzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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